Cas no 2137742-06-2 (1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]-)
1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]-
-
- Inchi: 1S/C11H8F9NO/c12-7-2-1-5(3-6(7)10(15,16)17)22-8(4-21)9(13,14)11(18,19)20/h1-3,8H,4,21H2
- InChI Key: KBXHTLBCGYDCNY-UHFFFAOYSA-N
- SMILES: C(N)C(OC1=CC=C(F)C(C(F)(F)F)=C1)C(F)(F)C(F)(F)F
1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374500-0.05g |
2137742-06-2 | 0.05g |
$1261.0 | 2023-05-30 | |||
| Enamine | EN300-374500-0.1g |
2137742-06-2 | 0.1g |
$1320.0 | 2023-05-30 | |||
| Enamine | EN300-374500-0.25g |
2137742-06-2 | 0.25g |
$1381.0 | 2023-05-30 | |||
| Enamine | EN300-374500-0.5g |
2137742-06-2 | 0.5g |
$1440.0 | 2023-05-30 | |||
| Enamine | EN300-374500-1.0g |
2137742-06-2 | 1g |
$1500.0 | 2023-05-30 | |||
| Enamine | EN300-374500-2.5g |
2137742-06-2 | 2.5g |
$2940.0 | 2023-05-30 | |||
| Enamine | EN300-374500-5.0g |
2137742-06-2 | 5g |
$4349.0 | 2023-05-30 | |||
| Enamine | EN300-374500-10.0g |
2137742-06-2 | 10g |
$6450.0 | 2023-05-30 |
1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]-
1-Butanamine, 3,3,4,4,4-Pentafluoro-2-[4-Fluoro-3-(Trifluoromethyl)phenoxy]- (CAS No. 2137742-06-2)
1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]- (CAS No. 2137742-06-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pentafluorinated butylamine moiety and a fluoro-trifluoromethyl-substituted phenoxy group. These structural features endow the compound with a range of interesting properties that make it a valuable candidate for various applications in drug discovery and development.
The pentafluorinated butylamine moiety is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. This feature is particularly important in the context of medicinal chemistry, where the ability to fine-tune the electronic properties of a molecule can significantly impact its biological activity. The fluoro-trifluoromethyl-substituted phenoxy group further enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for the design of novel therapeutic agents.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities. The 3,3,4,4,4-pentafluoro substitution on the butylamine chain has been found to enhance the compound's ability to penetrate cell membranes and interact with specific biological targets. This property is crucial for developing drugs that need to reach intracellular sites of action.
In addition to its biological activities, 1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]- has also been studied for its potential as a building block in synthetic chemistry. The compound's unique structure makes it a versatile intermediate for the synthesis of more complex molecules. For example, it can be used in the preparation of fluorinated derivatives that are essential in the development of advanced materials and pharmaceuticals.
The synthesis of 1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]- typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound with greater efficiency and scalability. Techniques such as transition-metal catalysis and microwave-assisted synthesis have been particularly effective in optimizing the production process.
From a safety perspective, 1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]- is generally considered to be stable under normal laboratory conditions. However, like many organic compounds used in research and development, it should be handled with appropriate safety measures to prevent exposure and contamination. Proper storage conditions and adherence to standard laboratory protocols are essential to ensure safe handling and use.
In conclusion, 1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]- (CAS No. 2137742-06-2) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an important candidate for further investigation and development. As research continues to advance in this area, it is likely that new insights into the compound's mechanisms of action and therapeutic potential will emerge.
2137742-06-2 (1-Butanamine, 3,3,4,4,4-pentafluoro-2-[4-fluoro-3-(trifluoromethyl)phenoxy]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)